Cas no 23901-60-2 (3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(phenylmethylene)-)

• Product Name: 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(phenylmethylene)-
• CAS No: 23901-60-2
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• CID: 288812
• PubChem ID: 5357928
• Update Time: 2025-04-19

3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(phenylmethylene)-
• (4Z)-4-benzylidene-5-methyl-2-phenylpyrazol-3-one
• 2,4-dihydro-5-methyl-2-phenyl-4-phenylmethylene-3(3H)-pyrazolone
• 3-methyl-1-phenyl-4-(1-phenylmethylidene)-1H-pyrazol-5-one
• 4-benzylidene-1-phenyl-3-methyl-2-pyrazolin-5-one
• 4-benzylidene-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one
• 4-benzylidene-3-methyl-1-phenylpyrazolone
• 4-benzylidene-5-methyl-2-phenyl-2,3-dihydro-pyrazol-3-one
• AC1NSBO9
• CHEMBL2171628
• NSC211420
• STK386366
• STOCK3S-33913
• SR-01000401540-1
• ZWJMMDQHGRHUCZ-VBKFSLOCSA-N
• SCHEMBL10035997
• DTXSID40418322
• NSC-211420
• (4Z)-3-METHYL-1-PHENYL-4-(PHENYLMETHYLIDENE)-4,5-DIHYDRO-1H-PYRAZOL-5-ONE
• MLS003115068
• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-phenyl-4-(phenylmethylene)-
• AKOS001701994
• SR-01000401540
• 23901-60-2

• Inchi： 1S/C17H14N2O/c1-13-16(12-14-8-4-2-5-9-14)17(20)19(18-13)15-10-6-3-7-11-15/h2-12H,1H3/b16-12-
• InChI Key： ZWJMMDQHGRHUCZ-VBKFSLOCSA-N
• SMILES： O=C1/C(=C\C2C=CC=CC=2)/C(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 262.11072
• Monoisotopic Mass: 262.110613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• XLogP3: 3.4

Experimental Properties

• Density: 1.12
• Boiling Point: 404.4°Cat760mmHg
• Flash Point: 198.4°C
• Refractive Index: 1.612
• PSA: 32.67
• LogP: 2.99330